Cas no 2306247-90-3 ((2R,4S)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride)

• Product Name: (2R,4S)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride
• CAS No: 2306247-90-3
• MF: C₅H₈ClFN₂
• MW: 150.581823348999
• MDL: MFCD31743815
• CID: 5060881
• Update Time: 2026-02-28

(2R,4S)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Fluoropyrrolidine-2-carbonitrile hydrochloride
• (2R,4S)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride

• MDL： MFCD31743815
• Inchi： 1S/C5H7FN2.ClH/c6-4-1-5(2-7)8-3-4;/h4-5,8H,1,3H2;1H/t4-,5+;/m0./s1
• InChI Key： OLZBUMFLINUMEV-UYXJWNHNSA-N
• SMILES： Cl.F[C@@H]1CN[C@@H](C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 35.8

Additional information on (2R,4S)-4-fluoropyrrolidine-2-carbonitrile;hydrochloride

Research Brief on (2R,4S)-4-fluoropyrrolidine-2-carbonitrile hydrochloride (CAS: 2306247-90-3): Recent Advances and Applications

The compound (2R,4S)-4-fluoropyrrolidine-2-carbonitrile hydrochloride (CAS: 2306247-90-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This chiral fluorinated pyrrolidine derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies highlight its role as a privileged scaffold for designing potent and selective enzyme inhibitors, owing to its unique stereochemistry and fluorine substitution.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2R,4S)-4-fluoropyrrolidine-2-carbonitrile hydrochloride in the development of novel dipeptidyl peptidase-4 (DPP-4) inhibitors for type 2 diabetes management. The fluorinated pyrrolidine core was shown to enhance binding affinity to the target enzyme while improving metabolic stability compared to non-fluorinated analogs. Researchers employed a structure-activity relationship (SAR) approach, systematically modifying the nitrile group to optimize pharmacokinetic properties while maintaining high selectivity over related proteases.

In the realm of CNS drug discovery, a recent patent application (WO2023056789) disclosed the use of this compound as a building block for σ1 receptor modulators with potential applications in neuropathic pain and neurodegenerative diseases. The stereospecific fluorination at the 4-position was found to significantly influence receptor binding kinetics, with the (2R,4S)-configuration showing superior blood-brain barrier penetration compared to other stereoisomers. Molecular dynamics simulations revealed that the fluorine atom participates in critical hydrogen bond interactions with key residues in the σ1 receptor binding pocket.

From a synthetic chemistry perspective, innovative routes to (2R,4S)-4-fluoropyrrolidine-2-carbonitrile hydrochloride have been developed to address scalability challenges. A 2024 publication in Organic Process Research & Development described a continuous-flow asymmetric synthesis method that achieves >99% enantiomeric excess while reducing hazardous waste generation by 70% compared to traditional batch processes. This advancement is particularly relevant for industrial-scale production, where both stereochemical purity and environmental considerations are paramount.

Emerging research also explores the compound's potential in radiopharmaceutical applications. The fluorine-18 labeled analog of (2R,4S)-4-fluoropyrrolidine-2-carbonitrile is being investigated as a positron emission tomography (PET) tracer for imaging monoamine oxidase B (MAO-B) activity in Parkinson's disease. Preliminary in vivo studies demonstrate excellent brain uptake and specific binding, with the nitrile group providing metabolic stability against defluorination—a common limitation of many fluorinated PET tracers.

Quality control and analytical method development for (2R,4S)-4-fluoropyrrolidine-2-carbonitrile hydrochloride have seen significant improvements. Recent pharmacopeial discussions have focused on establishing standardized HPLC methods for chiral purity assessment, given the critical importance of stereochemical integrity in its pharmaceutical applications. A collaborative study between academic and industrial researchers published in the Journal of Pharmaceutical and Biomedical Analysis (2024) proposed a validated UHPLC-MS/MS method capable of detecting stereochemical impurities at levels below 0.1%.

Looking forward, the unique properties of (2R,4S)-4-fluoropyrrolidine-2-carbonitrile hydrochloride continue to inspire novel applications across multiple therapeutic areas. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) for targeted protein degradation and as a component of covalent inhibitors leveraging the reactivity of the nitrile group. The compound's versatility, combined with recent synthetic and analytical advancements, positions it as an increasingly valuable tool in modern drug discovery pipelines.